molecular formula C21H19N3O3S3 B468655 N-methyl-N-phenyl-4-[({[3-(2-thienyl)acryloyl]amino}carbothioyl)amino]benzenesulfonamide CAS No. 791792-86-4

N-methyl-N-phenyl-4-[({[3-(2-thienyl)acryloyl]amino}carbothioyl)amino]benzenesulfonamide

Cat. No. B468655
CAS RN: 791792-86-4
M. Wt: 457.6g/mol
InChI Key: IKFDXTLONRAEGN-SDNWHVSQSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-methyl-N-phenyl-4-[({[3-(2-thienyl)acryloyl]amino}carbothioyl)amino]benzenesulfonamide is a useful research compound. Its molecular formula is C21H19N3O3S3 and its molecular weight is 457.6g/mol. The purity is usually 95%.
BenchChem offers high-quality N-methyl-N-phenyl-4-[({[3-(2-thienyl)acryloyl]amino}carbothioyl)amino]benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-methyl-N-phenyl-4-[({[3-(2-thienyl)acryloyl]amino}carbothioyl)amino]benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant Activity

Thiazole derivatives, which this compound is a part of, have been found to act as antioxidants . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic Activity

Thiazole derivatives have also been found to have analgesic properties . This means they could potentially be used in the development of new pain relief medications.

Anti-Inflammatory Activity

These compounds have shown anti-inflammatory properties . They could potentially be used in the treatment of conditions characterized by inflammation.

Antimicrobial Activity

Thiazole derivatives have demonstrated antimicrobial activity . This suggests they could be used in the development of new antimicrobial drugs.

Antifungal Activity

These compounds have shown antifungal properties . This suggests potential use in the treatment of fungal infections.

Antiviral Activity

Some N-Methyl-N-phenyl dithiocarbamate complexes, which are related to this compound, have shown potential against Human Immunodeficiency Virus (HIV) . This suggests a potential application in antiviral drug development.

Neuroprotective Activity

Thiazole derivatives have shown neuroprotective properties . This suggests they could potentially be used in the treatment of neurodegenerative diseases.

Antitumor or Cytotoxic Activity

These compounds have demonstrated antitumor or cytotoxic properties . This suggests they could potentially be used in the development of new cancer treatments.

properties

IUPAC Name

(E)-N-[[4-[methyl(phenyl)sulfamoyl]phenyl]carbamothioyl]-3-thiophen-2-ylprop-2-enamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H19N3O3S3/c1-24(17-6-3-2-4-7-17)30(26,27)19-12-9-16(10-13-19)22-21(28)23-20(25)14-11-18-8-5-15-29-18/h2-15H,1H3,(H2,22,23,25,28)/b14-11+
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IKFDXTLONRAEGN-SDNWHVSQSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)NC(=S)NC(=O)C=CC3=CC=CS3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CN(C1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)NC(=S)NC(=O)/C=C/C3=CC=CS3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H19N3O3S3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

457.6 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-methyl-N-phenyl-4-[({[3-(2-thienyl)acryloyl]amino}carbothioyl)amino]benzenesulfonamide

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